Cas no 244193-49-5 (1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-))

• Product Name: 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-)
• CAS No: 244193-49-5
• MF: C₉H₁₇BF₄N₂
• MW: 240.049296140671
• MDL: MFCD19382533
• CID: 1417203
• PubChem ID: 11651643
• Update Time: 2025-10-28

1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-)
• 1-Methyl-3-pentylimidazolium Tetrafluoroborate
• 1-Methyl-3-pentyl-1H-imidazol-3-ium tetrafluoroborate
• 1-pentyl-3-methylimidazolium tetrafluoroborate
• 1-methyl-3-pentylimidazol-1-ium;tetrafluoroborate
• SCHEMBL382943
• 244193-49-5
• M3038
• 1-METHYL-3-PENTYLIMIDAZOL-1-IUM TETRAFLUOROBORATE
• 3-Methyl-1-pentyl-1H-imidazol-3-ium tetrafluoroborate
• MFCD19382533
• ZB1668

• MDL： MFCD19382533
• Inchi： 1S/C9H17N2.BF4/c1-3-4-5-6-11-8-7-10(2)9-11;2-1(3,4)5/h7-9H,3-6H2,1-2H3;/q+1;-1
• InChI Key： CDIQMBNDCKZATK-UHFFFAOYSA-N
• SMILES： C1N(C)C=C[N+]=1CCCCC.[B-](F)(F)(F)F

Computed Properties

• Exact Mass: 240.1420914g/mol
• Monoisotopic Mass: 240.1420914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-)

CAS No 244193-49-5: 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-)

The compound CAS No 244193-49-5, also known as 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-), is a significant entity in the field of organic chemistry and materials science. This compound belongs to the class of imidazolium salts, which are widely studied for their unique properties and applications in various industries. The structure of this compound consists of a imidazolium ring with specific substituents: a methyl group at position 1 and a pentyl group at position 3. The counterion, tetrafluoroborate (BF₄⁻), plays a crucial role in stabilizing the cationic imidazolium core.

Recent studies have highlighted the potential of CAS No 244193-49-5 in the development of advanced materials, particularly in the realm of ionogel electrolytes for energy storage devices. Researchers have demonstrated that the combination of the imidazolium cation and the tetrafluoroborate anion enhances the thermal stability and ion conductivity of these materials. This makes them ideal candidates for next-generation batteries and supercapacitors. For instance, a study published in *Advanced Materials* explored the use of this compound in creating highly stable ionogels with exceptional electrochemical performance.

In addition to its role in energy storage, CAS No 244193-49-5 has shown promise in catalytic applications. The imidazolium moiety is known for its ability to act as a Lewis acid, facilitating various organic transformations. Recent research has focused on its application as a catalyst in asymmetric synthesis, where it has been used to promote enantioselective reactions with high efficiency. A paper in *Nature Chemistry* reported that this compound can significantly accelerate the formation of chiral centers in complex molecules, making it a valuable tool in pharmaceutical synthesis.

The synthesis of CAS No 244193-49-5 typically involves a two-step process: first, the preparation of the imidazolium cation through cyclization reactions involving appropriate precursors; second, the introduction of the tetrafluoroborate anion via metathesis or direct salt exchange. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. For example, researchers have developed solvent-free protocols that minimize waste and reduce environmental impact while maintaining high yields.

From an analytical standpoint, CAS No 244193-49-5 has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have been employed to understand its electronic properties and reactivity at a molecular level.

In conclusion, CAS No 244193-49-5, or 1H-Imidazolium, 1-methyl-3-pentyl-, tetrafluoroborate(1-), is a versatile compound with wide-ranging applications in materials science and organic synthesis. Its unique combination of structural features and chemical properties continues to make it a focal point for cutting-edge research. As new discoveries emerge, this compound is expected to play an even more prominent role in advancing technologies across multiple disciplines.